1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-N-propylpiperidine-4-carboxamide

• IUPAC Name: 1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]-N-propylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H27N5O2/c1-3-12-25-22(29)18-10-14-28(15-11-18)21-19(5-4-13-24-21)23-26-20(27-30-23)17-8-6-16(2)7-9-17/h4-9,13,18H,3,10-12,14-15H2,1-2H3,(H,25,29)
• InChI Key: OEAQLASYXVPRPU-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1CCN(CC1)C2=C(C=CC=N2)C3=NC(=NO3)C4=CC=C(C=C4)C
• Molecular Formula: C23H27N5O2
• Molecular Weight: 405.5 g/mol
• CAS No.: 1351844-71-7

Description

1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-N-propylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H27N5O2 and its molecular weight is 405.502. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

Research into substituted isosteres of pyridine- and pyrazinecarboxylic acids, including those with 1,2,4-oxadiazole rings, has shown promise in antimycobacterial applications against Mycobacterium tuberculosis. These compounds, through structural modification, aim to enhance cellular permeability and potency against tuberculosis by acting as carboxylic acid isosteres, indicating a potential application area for similar complex molecules (Gezginci, Martin, & Franzblau, 1998).

Predicting Biological Activity

The synthesis of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems, followed by predictions of biological activity, suggests an avenue for understanding and predicting the potential biological implications of related compounds. This approach combines chemical synthesis with computational biology tools to forecast the biological activities of newly synthesized molecules, underscoring the importance of structural analysis in drug discovery (Kharchenko, Detistov, & Orlov, 2008).

Anticancer and Anti-Inflammatory Agents

The exploration of pyrazolopyrimidine derivatives as anticancer and anti-5-lipoxygenase agents highlights the pharmaceutical potential of molecules containing pyridine and oxadiazole components. Such studies are critical for developing new therapeutic agents targeting cancer and inflammation, providing a foundation for further research into related compounds and their potential efficacy in these areas (Rahmouni et al., 2016).

Tuberculostatic Activity

Compounds featuring phenylpiperazine and oxadiazole structures have been evaluated for their tuberculostatic activity, demonstrating the impact of molecular structure on antimicrobial efficacy. Such research is pivotal in the ongoing search for novel treatments for tuberculosis, highlighting the relevance of structural diversity in drug design (Foks et al., 2004).